Cas no 930-63-2 (5-methyl-1H-1,2,4-triazol-3-ol)

• Product Name: 5-methyl-1H-1,2,4-triazol-3-ol
• CAS No: 930-63-2
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• MDL: MFCD18430847
• CID: 814862
• PubChem ID: 135429738
• Update Time: 2025-04-24

5-methyl-1H-1,2,4-triazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,1,2-dihydro-5-methyl-
• 5-methyl-1,2-dihydro-1,2,4-triazol-3-one
• 5-methyl-1H-1,2,4-triazol-3-ol
• AB89766
• 5-methyl-3-oxo-2,4-dihydro-[1,2,4]-triazole
• 1,2-Dihydro-5-methyl-1,2,4-triazol-3-one
• 5-methyl-4H-1,2,4-triazol-3-ol
• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl-
• 930-63-2
• CS-0240285
• 5-Methyl-1H-1,2,4-triazol-3(2H)-one
• AKOS013059693
• DTXSID00239237
• SY128608
• MFCD18430847
• AKOS026738318
• 3-methyl-1,4-dihydro-1,2,4-triazol-5-one
• Z2234631231
• AC-907/25004250
• EN300-227584
• AKOS027339294
• 3-Methyl-1,2,4-triazol-5-one
• DB-155438
• 5-Methyl-1,2-dihydro-[1,2,4]triazol-3-one

• MDL： MFCD18430847
• Inchi： 1S/C3H5N3O/c1-2-4-3(7)6-5-2/h1H3,(H2,4,5,6,7)
• InChI Key： XLSXXXARCKJHOR-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C)N1

Computed Properties

• Exact Mass: 99.043
• Monoisotopic Mass: 99.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.682

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-methyl-1H-1,2,4-triazol-3-ol

Compound CAS No. 930-63-2: 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl-

The compound with CAS No. 930-63-2, commonly referred to as 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring. The presence of the methyl group at position 5 adds unique chemical properties to this molecule, making it versatile for different uses.

Chemical Structure and Properties

The molecular structure of CAS No. 930-63-2 is characterized by a five-membered ring system with three nitrogen atoms and one oxygen atom. The methyl group attached at position 5 introduces steric effects and influences the compound's reactivity. This structure contributes to its stability and reactivity in various chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different environments.

Synthesis and Applications

The synthesis of CAS No. 930-63-2 involves several methods, including condensation reactions and cyclization processes. These methods have been optimized over time to improve yield and purity. The compound is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its role as an intermediate is pivotal due to its ability to undergo further functionalization to form more complex molecules.

Recent Research Findings

Recent research has focused on the application of CAS No. 930-63-2 in drug discovery and development. Studies have shown that this compound exhibits potential as a building block for designing bioactive molecules with specific pharmacological properties. For instance, its derivatives have been explored for their anti-inflammatory and antimicrobial activities. These findings underscore the importance of understanding the compound's structure-property relationships to harness its full potential.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 930-63-2 is crucial for sustainable industrial practices. Research indicates that the compound degrades under specific environmental conditions, reducing its persistence in ecosystems. Safety data sheets highlight that proper handling and disposal are essential to minimize risks associated with exposure.

Future Directions

Looking ahead, advancements in synthetic methodologies and computational chemistry are expected to further enhance our understanding of CAS No. 930-63-2's properties and applications. Collaborative efforts between academia and industry will play a key role in unlocking new opportunities for this compound in emerging fields such as green chemistry and biotechnology.

In conclusion, CAS No. 930-63-2 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methyl) is a vital compound with a rich history of use across multiple disciplines. Its unique chemical properties and versatility make it an indispensable tool for researchers and industry professionals alike.